Cbz-DL-Pro-DL-Leu-DL-Ala-NHOH

• IUPAC Name: benzyl 2-[[1-[[1-(hydroxyamino)-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]carbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C22H32N4O6/c1-14(2)12-17(20(28)23-15(3)19(27)25-31)24-21(29)18-10-7-11-26(18)22(30)32-13-16-8-5-4-6-9-16/h4-6,8-9,14-15,17-18,31H,7,10-13H2,1-3H3,(H,23,28)(H,24,29)(H,25,27)
• InChI Key: FAGYGQYGBIUTAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC(C)C(=O)NO)NC(=O)C1CCCN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C22H32N4O6
• Molecular Weight: 448.5 g/mol

Description

Cbz-DL-Pro-DL-Leu-DL-Ala-NHOH is a synthetic peptide derivative that incorporates carbobenzoxy (Cbz) protecting groups. This compound is used in various biochemical and pharmaceutical applications due to its unique structural properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cbz-DL-Pro-DL-Leu-DL-Ala-NHOH typically involves the stepwise coupling of protected amino acids. The process begins with the protection of amino acids using the Cbz group, followed by peptide bond formation through coupling reactions. Common reagents used in these reactions include carbodiimides like dicyclohexylcarbodiimide (DCC) and coupling agents like N-hydroxysuccinimide (NHS). The reaction conditions often involve anhydrous solvents and inert atmospheres to prevent side reactions .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. Automated peptide synthesizers are often employed to ensure precision and efficiency. The use of high-performance liquid chromatography (HPLC) is common for purification, ensuring high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Cbz-DL-Pro-DL-Leu-DL-Ala-NHOH undergoes various chemical reactions, including:

Hydrogenolysis: Removal of the Cbz protecting group using hydrogen and a palladium catalyst.

Oxidation and Reduction: The compound can participate in redox reactions, altering its functional groups.

Substitution: Nucleophilic substitution reactions can modify the peptide chain.

Common Reagents and Conditions

Hydrogenolysis: Hydrogen gas and palladium on carbon (Pd/C) catalyst.

Oxidation: Reagents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reduction: Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, hydrogenolysis yields the deprotected peptide, while oxidation and reduction can introduce or remove functional groups .

Scientific Research Applications

Cbz-DL-Pro-DL-Leu-DL-Ala-NHOH has diverse applications in scientific research:

Chemistry: Used as a building block in peptide synthesis and as a model compound for studying peptide reactions.

Biology: Employed in the study of protein-protein interactions and enzyme substrate specificity.

Industry: Utilized in the production of specialized peptides for research and pharmaceutical purposes.

Mechanism of Action

The mechanism of action of Cbz-DL-Pro-DL-Leu-DL-Ala-NHOH involves its interaction with specific molecular targets. The Cbz protecting group stabilizes the peptide, allowing it to interact with enzymes and other proteins without premature degradation. Upon removal of the Cbz group, the peptide can exert its biological effects by binding to target molecules and modulating their activity .

Comparison with Similar Compounds

Similar Compounds

Cbz-DL-Leu-OH: Another Cbz-protected amino acid derivative used in peptide synthesis.

Z-DL-Pro-OH (N-Cbz-DL-proline): A proline derivative with similar protective properties.

Gly-DL-Leu-DL-Ala: A related peptide used in similar research applications.

Uniqueness

Cbz-DL-Pro-DL-Leu-DL-Ala-NHOH stands out due to its specific sequence and the presence of the hydroxylamine (NHOH) group, which can introduce unique reactivity and binding properties. This makes it particularly useful in specialized biochemical and pharmaceutical research .